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Compound of Interest

Compound Name: Ethyl anthranilate

Cat. No.: B146823

For Researchers, Scientists, and Drug Development Professionals

Ethyl anthranilate, with the CAS registry number 87-25-2, is an aromatic ester widely
recognized for its characteristic grape-like aroma.[1] This versatile compound serves as a key
intermediate in the synthesis of pharmaceuticals and is extensively used in the flavor and
fragrance industries.[1][2] This technical guide provides an in-depth overview of the core
properties, spectroscopic data, safety information, and relevant experimental protocols for
ethyl anthranilate.

Core Physicochemical Properties

Ethyl anthranilate is a colorless to pale yellow liquid with a sweet, fruity odor reminiscent of
grapes.[2] It is soluble in organic solvents like ethanol and ether but has limited solubility in
water.[2] A summary of its key physicochemical properties is presented in the table below.
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Property Value Reference(s)
Molecular Formula C9H11NO2 [2][3]
Molecular Weight 165.19 g/mol [2][3]

Melting Point 13-15°C [4]

Boiling Point 260-279.9 °C [3]

Density 1.117-1.119 g/mL at 25 °C [4][5]

Refractive Index

1.563 - 1.566 at 20 °C

[5]

Flash Point >110 °C [5]
Water Solubility 413.6 mg/L [3]
logP (Octanol/Water Partition

2.57-2.76 [31[4]

Coefficient)

Spectroscopic Data

The structural elucidation of ethyl anthranilate is supported by various spectroscopic

techniques.
Technique Data Highlights Reference(s)
1H NMR Spectra available for review. [61[71[8]
13C NMR Spectrum available for review. [6]

Infrared (IR) Spectroscopy

IR: 3868 (Sadtler Research

Laboratories Prism Collection)

[8]

Mass Spectrometry (MS)

GC-MS data available.

[8]

Safety and Toxicology

Ethyl anthranilate should be handled with care, following standard laboratory safety protocols.

It may cause skin and eye irritation.[2][9]
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Safety Parameter Value Reference(s)
Acute Oral LD50 (Rat) 3.75 g/kg 9]
Acute Dermal LD50 (Rabbit) > 5 g/kg [9]
Does not present a concern for
Genotoxicity genotoxic potential based on [3]
available data.
Wear protective gloves,
Handling Precautions clothing, and eye protection. [9][10]
Use in a well-ventilated area.
o Acids, bases, and oxidizing
Incompatibilities [4][10]

agents.

Applications

Ethyl anthranilate's primary applications stem from its pleasant aroma and its utility as a

chemical building block.

e Flavors and Fragrances: Widely used to impart grape and orange blossom notes in food,

beverages, and perfumes.[5][11]

o Pharmaceutical Intermediate: Employed in the synthesis of various pharmaceutical

compounds.[1][2]

 Insect Repellent: Shows potential as a less toxic alternative to DEET.[12]

Experimental Protocols
Synthesis of Ethyl Anthranilate via Metal-Free
Chemoselective Multicomponent Reaction

This protocol is based on a novel, convenient, and metal-free synthesis of anthranilate esters.

[12]

Materials:
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Malononitrile

Ethanol

Procedure:

2-nitrobenzaldehyde

Base (e.g., an appropriate amine or other suitable base)

o Combine 2-nitrobenzaldehyde, malononitrile, and ethanol in a suitable reaction vessel.

o Add the base to the mixture.

« Stir the reaction at room temperature or with gentle heating, monitoring the progress by a

suitable analytical technique (e.g., TLC or GC).

e Upon completion, the reaction mixture is worked up to isolate the ethyl anthranilate. This

may involve extraction and purification by column chromatography.

Note: The specific base and reaction conditions may need to be optimized for best results.

Refer to the original publication for detailed experimental conditions.[12]

2-Nitrobenzaldehyde,
Malononitrile, Ethanol, Base

Multicomponent Reaction
(Base-assisted)

Reaction Work-up
(e.g., Extraction)

Purification

(e.g., Column Chromatography) Ebviihanize

Click to download full resolution via product page

Caption: Metal-Free Synthesis Workflow for Ethyl Anthranilate.

Improved Production Process of Ethyl Anthranilate

This protocol outlines an industrial process improvement for the synthesis of ethyl

anthranilate.[11]

Step 1: Amidation
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» React the starting materials with a caustic soda solution at a controlled temperature of 70°C
with stirring for 0.5 hours.

e Maintain the pH at 9 and continue heating at 70°C for an additional hour.

 Remove ammonia by stirring under a draft for 1 hour to yield the intermediate amidation
liquid.

Step 2: Hofmann Rearrangement and Esterification
e Cool the amidation solution and ethanol in a three-necked flask to below -10°C.

e Slowly add a 14% sodium hypochlorite solution while maintaining the temperature below
-8°C.

 After the addition, hold the temperature at -8°C for 40 minutes.

o Allow the mixture to warm to room temperature (20°C) with stirring.
e Add a 30% sodium sulfite solution and stir for 10 minutes.

e Add hot water (~80°C) and heat the mixture to 60°C for 30 minutes.

o Separate the layers to obtain the crude ethyl anthranilate oil layer.
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Starting Materials
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(70°C, pH 9)
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Cooling to < -10°C
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(<-8°C)

Hold at -8°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b146823?utm_src=pdf-custom-synthesis
https://www.nordmann.global/en/products/ethyl-anthranilate
https://cymitquimica.com/cas/87-25-2/
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/87-25-2.pdf
https://fragrancematerialsafetyresource.elsevier.com/sites/default/files/87-25-2.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1221396.htm
https://www.thegoodscentscompany.com/data/rw1014531.html
https://www.chemicalbook.com/SpectrumEN_87-25-2_1HNMR.htm
https://spectrabase.com/spectrum/BxGwy5pg9Oo
https://pubchem.ncbi.nlm.nih.gov/compound/6877
https://www.chemicalbook.com/msds/ethyl-anthranilate.pdf
https://www.fishersci.com/store/msds?partNumber=AAA14378&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.siliconeoil.com.cn/preparation-of-ethyl-anthranilate_industrial-additives/
https://www.siliconeoil.com.cn/preparation-of-ethyl-anthranilate_industrial-additives/
https://pubs.rsc.org/en/content/getauthorversionpdf/c5cc03369a
https://www.benchchem.com/product/b146823#ethyl-anthranilate-cas-number-87-25-2-properties
https://www.benchchem.com/product/b146823#ethyl-anthranilate-cas-number-87-25-2-properties
https://www.benchchem.com/product/b146823#ethyl-anthranilate-cas-number-87-25-2-properties
https://www.benchchem.com/product/b146823#ethyl-anthranilate-cas-number-87-25-2-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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